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Compound of Interest

2,6-Dibromo-3-chloro-5-
Compound Name: , o
nitropyridine

CAS No.: 55304-81-9

Cat. No.: B13976055

Get Quote

Executive Summary & Strategic Value

2,6-Dibromo-3-chloro-5-nitropyridine is a high-value pentasubstituted pyridine scaffold.[1] Its
strategic importance lies in its orthogonal reactivity: the presence of two bromine atoms
(positions 2 and 6), a chlorine atom (position 3), and a nitro group (position 5) allows for
sequential, regioselective functionalization.

This molecule is frequently utilized as a "linchpin” intermediate in the synthesis of complex
pharmaceutical agents, particularly kinase inhibitors and agrochemicals where precise
heteroatom placement is critical for Structure-Activity Relationship (SAR) tuning.[1]

Key Technical Identifiers
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Parameter Specification
CAS Number 55304-81-9
IUPAC Name 2,6-Dibromo-3-chloro-5-nitropyridine

Molecular Formula

CsHBr2CIN202

Molecular Weight

316.33 g/mol

Physical State

Pale yellow to off-white solid

Solubility

Soluble in DMSO, DMF, DCM; sparingly soluble

in water

Key Impurities

2,6-Dibromo-3-nitropyridine; 2-Bromo-3-chloro-

5-nitropyridine (monobromo analogs)

Market Analysis: Price & Bulk Suppliers

The market for CAS 55304-81-9 is characterized by a "Specialty Tier" structure.[1] Unlike
commodity pyridines, this compound is typically manufactured on-demand or held in small

catalog stocks (milligram to gram scale) due to its specific substitution pattern.[1]

Validated Supplier Landscape

The following suppliers have been identified as having catalog listings or synthesis capabilities

for this specific CAS. Note: Stock levels fluctuate rapidly.[1]

Primary Vendors

Supplier Tier Typical Lead Time Target Audience
(Examples)
BLD Pharm, Rovathin, MedChem R&D (mg —

Catalog Aggregators 1-2 Weeks (Stock)
Ambeed 109g)

Custom Synthesis WuXi AppTec, Pre-clinical/Process

] 6—10 Weeks (Make)
(CRO) PharmBlock, Enamine Dev (kg+)
) o Fisher Scientific, VWR )

Regional Distributors ) 2—-3 Weeks Academic/Gov Labs
(via 3rd party)
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Pricing Benchmarks (Estimated Q1 2026)

Pricing is non-linear and highly dependent on purity requirements (>98% is standard for cross-

coupling).
e R&D Scale (1g - 5g): $150 — $400 USD per gram.[1]
 Pilot Scale (259 - 100g): $80 — $150 USD per gram.[1]

e Bulk Scale (1kg+): Custom quote required. Typically $15,000 — $25,000 per kg depending on
raw material costs (Bromine/Palladium availability).

Sourcing Strategy: The "Make vs. Buy" Decision

Procuring highly functionalized heterocycles requires a logical decision matrix to avoid project
delays.

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree for high-complexity pyridine intermediates.

Quality Assurance & Technical Validation

Trusting a Certificate of Analysis (CoA) blindly is a risk in drug development. For CAS 55304-
81-9, specific analytical signatures must be verified to ensure the regiochemistry is correct (i.e.,
confirming the Cl is at position 3 and Nitro at 5, rather than swapped).

Protocol: Identity Verification
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1. 1H-NMR Spectroscopy (Proton NMR)
o Theoretical Expectation: This molecule has only one aromatic proton at position 4.[1]

» Diagnostic Signal: Look for a single singlet in the aromatic region (typically 6 8.5 — 9.0 ppm
depending on solvent, e.g., DMSO-d6).

e Red Flag: If you see two doublets, you likely have a mono-bromo impurity or a different
isomer.[1] If you see a broad singlet that integrates to >1, check for water or solvent
contamination.

2. 13C-NMR Spectroscopy

o Expect 5 distinct carbon signals. The carbon attached to the Nitro group and the carbons
attached to Bromines will have distinct chemical shifts (deshielded).

3. LC-MS (Liquid Chromatography-Mass Spectrometry)[1]
» Method: Reverse Phase (C18), Water/Acetonitrile gradient with Formic Acid.
e Mass Target:
o Monoisotopic Mass: ~314.8.[1]
o Isotope Pattern: This is critical.[1] You must observe the characteristic "Br2CI" pattern.
= M+ (79Br, 79Br, 35CI)
= M+2 (79Br, 81Br, 35Cl / 79Br, 79Br, 37Cl)
= M+4 ...

o A1l:2:1 ratio (approximate for Br2) overlaid with Cl influence is the fingerprint of identity.

QC Workflow Diagram
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Incoming Sample

(CAS 55304-81-9)
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(Regioisomer Confirmation)
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(Must be >97%)

Release / Reject

Click to download full resolution via product page
Figure 2: Mandatory Quality Control workflow for validating incoming batches.
Handling, Safety, and Stability
As a nitro-pyridine with multiple halogens, this compound possesses specific reactivity hazards.

o Reactivity: The C-Br bonds at positions 2 and 6 are highly electrophilic.[1] Avoid inadvertent
contact with nucleophiles (amines, thiols) during storage.

« Stability: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Moisture sensitive
(hydrolysis of C-Br to C-OH is possible over long durations).[1]
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o Safety (GHS Classifications):

(¢]

H302: Harmful if swallowed.[1]

[¢]

H315/H319: Causes skin and serious eye irritation.

[¢]

H317: May cause an allergic skin reaction (common for halogenated pyridines).

[e]

PPE: Standard lab coat, nitrile gloves, and safety glasses are mandatory. Use in a fume
hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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